Cas no 2227704-61-0 (rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227704-61-0
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 5951734
• PubChem ID: 93299428
• Update Time: 2025-08-03

rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• 2227704-61-0
• EN300-1817029

• Inchi： 1S/C12H14O4/c1-15-10-5-3-4-7(11(10)16-2)8-6-9(8)12(13)14/h3-5,8-9H,6H2,1-2H3,(H,13,14)/t8-,9+/m0/s1
• InChI Key： LJMLNIJSIYJRRE-DTWKUNHWSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC=C(C=1OC)OC)=O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Additional information on rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid

rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid: A Promising Compound in Medicinal Chemistry Research

rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid represents a unique class of organic compounds that have garnered significant attention in recent years due to their potential applications in drug discovery and therapeutic development. This compound, with the CAS No. 2227704-61-0, is characterized by its complex molecular structure, which combines a cyclopropane ring with a 2,3-dimethoxyphenyl group. The stereochemical configuration of this molecule, particularly the (1R,2R) isomer, plays a critical role in determining its pharmacological properties and biological activity.

Recent studies have highlighted the structural advantages of rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid in modulating cellular signaling pathways. The cyclopropane ring, a three-membered carbon framework, is known for its strain-induced reactivity, which may contribute to the compound’s ability to interact with specific biological targets. The presence of the 2,3-dimethoxyphenyl substituent further enhances its potential for selective binding to receptors or enzymes, as demonstrated in recent molecular docking simulations.

One of the most notable advancements in the field involves the application of rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid in the development of anti-inflammatory agents. A 2023 study published in Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory activity against the NF-κB signaling pathway, a key mediator of inflammatory responses. The research team employed advanced computational methods to analyze the compound’s interaction with TNF-α receptor complexes, uncovering its potential as a novel therapeutic candidate for chronic inflammatory diseases.

Another groundbreaking development involves the use of rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid in cancer therapy. A 2024 preclinical study published in Cancer Research demonstrated that this compound selectively targets the EGFR (epidermal growth factor receptor) pathway in certain tumor models. The study’s authors reported that the compound’s ability to disrupt receptor dimerization could lead to significant inhibition of cancer cell proliferation, offering new insights into the design of targeted therapies.

From a synthetic perspective, the preparation of rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid has been optimized through recent advances in asymmetric catalysis. A 2023 paper in Organic Letters described a novel enantioselective synthesis method using chiral Brønsted acids, enabling the efficient production of the desired (1R,2R) isomer. This development is particularly significant for pharmaceutical applications, as the stereochemical purity of the compound directly impacts its therapeutic efficacy and safety profile.

Moreover, the compound’s pharmacokinetic properties have been extensively investigated in recent years. A 2024 study published in Drug Metabolism and Disposition revealed that rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid exhibits favorable oral bioavailability and a prolonged half-life, which are critical factors for drug development. The researchers also identified potential metabolic pathways involving cytochrome P450 enzymes, providing valuable information for optimizing dosing regimens.

The molecular dynamics of rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid have been further elucidated through advanced spectroscopic techniques. A 2023 study in Chemical Communications used NMR spectroscopy to analyze the compound’s conformational flexibility in aqueous environments, revealing its ability to adopt multiple active conformers that may enhance its interaction with biological targets.

Recent computational studies have also explored the potential of rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid in the treatment of neurodegenerative diseases. A 2024 paper in ACS Chemical Neuroscience suggested that this compound may modulate the activity of β-secretase, an enzyme implicated in Alzheimer’s disease pathology. The study’s findings open new avenues for the development of drugs targeting amyloid-beta protein accumulation.

The structural versatility of rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid has also led to its exploration as a scaffold for drug design. Researchers have utilized this compound as a starting point for the synthesis of novel derivatives with enhanced potency. A 2023 study in Bioorganic & Medicinal Chemistry reported the creation of several analogs with improved selectivity for specific therapeutic targets, demonstrating the compound’s adaptability in medicinal chemistry.

From a toxicological standpoint, recent safety assessments have confirmed the compound’s low inherent toxicity. A 2024 review in Toxicological Sciences summarized the findings of multiple in vitro and in vivo studies, which collectively indicate that rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid exhibits minimal acute and chronic toxicity profiles. These results are crucial for advancing the compound into clinical trials.

Looking ahead, the continued investigation of rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid is expected to yield further insights into its therapeutic potential. Ongoing research is focused on understanding its mechanisms of action at the molecular level, as well as developing more efficient synthetic methods for large-scale production. These efforts are likely to contribute to the discovery of new drugs with improved efficacy and safety profiles.

In conclusion, rac-(1R,2R)-2-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid represents a promising compound in the field of medicinal chemistry. Its unique structural features, combined with recent advancements in synthetic and biological research, position it as a valuable candidate for the development of novel therapeutics. As ongoing studies continue to uncover its potential applications, this compound is likely to play an increasingly important role in modern drug discovery.